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Compound of Interest

Compound Name: PIGMENT ORANGE 36

Cat. No.: B078092 Get Quote

For Immediate Release

This whitepaper provides an in-depth technical guide on the thermal stability and

decomposition profile of C.I. Pigment Orange 36 (PO36), a high-performance

benzimidazolone azo pigment. This document is intended for researchers, scientists, and

professionals in the fields of materials science, polymer chemistry, and drug development who

utilize or are investigating the application of this pigment in thermally sensitive systems.

Introduction
C.I. Pigment Orange 36 is a prominent member of the benzimidazolone class of organic

pigments, renowned for its excellent coloristic properties, lightfastness, and weather resistance.

Its robust molecular structure contributes to its stability in various applications, including

automotive coatings, plastics, and printing inks. A critical parameter for its use in high-

temperature processing applications is its thermal stability. This guide synthesizes available

data on the thermal behavior of Pigment Orange 36, detailing its decomposition onset,

hazardous byproducts, and the methodologies used for its thermal analysis.

Chemical and Physical Properties
A foundational understanding of the pigment's characteristics is essential for interpreting its

thermal behavior.
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Property Value Source

C.I. Name Pigment Orange 36

C.I. Number 11780

CAS Number 12236-62-3

Chemical Class Benzimidazolone Azo

Molecular Formula C₁₇H₁₃ClN₆O₅ N/A

Decomposition Onset

(TGA/DSC)
~300 °C

Heat Resistance (Application

Dependent)
160 °C - 250 °C [1][2]

Thermal Stability and Decomposition
The thermal stability of Pigment Orange 36 is a key performance indicator. The

benzimidazolone moiety within its structure imparts significant resistance to thermal

degradation.[3]

Onset of Thermal Decomposition
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are crucial

techniques for determining the precise temperature at which thermal degradation begins. For

Pigment Orange 36, the onset of thermal decomposition is reported to be approximately 300

°C.

Heat Resistance in Various Applications
While the intrinsic decomposition temperature is a key metric, the practical "heat resistance"

can vary depending on the application, the polymer matrix, and the duration of heat exposure.

Technical data sheets for Pigment Orange 36 often report a range of heat resistance values,

reflecting different testing standards and end-use requirements. These values typically range

from 160 °C to 250 °C.[1][2]

Hazardous Decomposition Products
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Under conditions of combustion, the decomposition of Pigment Orange 36 can lead to the

formation of hazardous gases. The primary hazardous decomposition products formed under

fire conditions include:

Carbon oxides (CO, CO₂)

Nitrogen oxides (NOx)

Hydrogen chloride gas (HCl)

Experimental Protocols for Thermal Analysis
Accurate assessment of thermal stability relies on standardized experimental procedures. The

following outlines a general protocol for Thermogravimetric Analysis (TGA) and Differential

Scanning Calorimetry (DSC) applicable to organic pigments like Pigment Orange 36.

Thermogravimetric Analysis (TGA)
Objective: To determine the temperature at which weight loss occurs due to decomposition.

Methodology:

Sample Preparation: A small, representative sample of the pigment powder (typically 5-10

mg) is accurately weighed and placed into an inert crucible (e.g., alumina or platinum).

Instrumentation: A calibrated thermogravimetric analyzer is used.

Atmosphere: The analysis is typically conducted under an inert atmosphere, such as

nitrogen, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

Heating Program: The sample is heated from ambient temperature to a final temperature

(e.g., 600-800 °C) at a constant heating rate (e.g., 10 °C/min).

Data Analysis: The weight of the sample is recorded as a function of temperature. The onset

of decomposition is determined by the temperature at which a significant weight loss is first

observed.

Differential Scanning Calorimetry (DSC)
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Objective: To measure the heat flow associated with thermal transitions as a function of

temperature.

Methodology:

Sample Preparation: A small amount of the pigment (typically 2-5 mg) is hermetically sealed

in an aluminum pan. An empty sealed pan is used as a reference.

Instrumentation: A calibrated differential scanning calorimeter is used.

Atmosphere: The analysis is conducted under an inert nitrogen atmosphere with a constant

purge rate.

Heating Program: The sample and reference are subjected to a controlled temperature

program, typically involving heating at a constant rate (e.g., 10 °C/min).

Data Analysis: The difference in heat flow between the sample and the reference is

measured. Endothermic or exothermic peaks can indicate phase transitions or

decomposition. For Pigment Orange 36, an exothermic event corresponding to

decomposition would be expected at higher temperatures.

Visualizing the Assessment of Thermal Stability
The logical workflow for evaluating the thermal properties of Pigment Orange 36 can be

visualized as follows:
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Sample Preparation & Characterization

Thermal Analysis

Data Interpretation & Analysis

Decomposition Product Analysis

Final Assessment

Pigment Orange 36 Sample
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(e.g., FTIR, XRD)

Thermogravimetric Analysis (TGA) Differential Scanning Calorimetry (DSC)

Determine Onset of
Decomposition Temperature

Quantify Weight Loss
vs. Temperature
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(e.g., TGA-MS, TGA-FTIR)

Identify Endothermic/
Exothermic Events

Comprehensive Thermal
Stability Report

Identify Gaseous
Decomposition Products

Click to download full resolution via product page

Workflow for Thermal Stability Assessment.

Decomposition Pathway
The thermal decomposition of azo pigments like Pigment Orange 36 is a complex process.

The initial and most susceptible point of cleavage is typically the azo bond (-N=N-). The
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general proposed mechanism involves the homolytic cleavage of the C-N bonds flanking the

azo group, leading to the liberation of nitrogen gas and the formation of various aromatic

radical species. These highly reactive radicals can then undergo a cascade of further reactions,

including fragmentation and recombination, ultimately leading to the formation of smaller, more

stable molecules such as carbon oxides, and in the case of Pigment Orange 36, hydrogen

chloride. The presence of electron-withdrawing or -donating groups on the aromatic rings can

influence the specific bond dissociation energies and thus the decomposition temperature and

pathway.

The following diagram illustrates a simplified, generalized decomposition pathway for an azo

pigment.

Initial Pigment Structure Thermal Energy Input Primary Decomposition Products
Secondary Reactions

Ar-N=N-Ar' Δ (Heat) Ar• + N₂ + •Ar'
Fragmentation &

Recombination Products
(e.g., COx, NOx, HCl)
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Generalized Azo Pigment Decomposition.

Conclusion
C.I. Pigment Orange 36 exhibits high thermal stability, with a decomposition onset of

approximately 300 °C, making it suitable for a wide range of applications involving elevated

processing temperatures. The benzimidazolone functionality is key to its robust thermal

performance. However, for applications requiring processing near or above this temperature,

careful consideration of potential degradation and the release of hazardous byproducts is

essential. The provided experimental protocols offer a framework for the precise evaluation of

its thermal properties in specific contexts. Further research utilizing techniques such as TGA

coupled with mass spectrometry (TGA-MS) or Fourier-transform infrared spectroscopy (TGA-

FTIR) would provide a more detailed understanding of the specific decomposition fragments

and reaction kinetics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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